Methyl N-(3,4-dichlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate

• IUPAC Name: methyl 2-(3,4-dichloro-N-(4-methylphenyl)sulfonylanilino)acetate
• InChI: InChI=1S/C16H15Cl2NO4S/c1-11-3-6-13(7-4-11)24(21,22)19(10-16(20)23-2)12-5-8-14(17)15(18)9-12/h3-9H,10H2,1-2H3
• InChI Key: VVSAXRZLPYBTFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)OC)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NO4S
• Molecular Weight: 388.3 g/mol
• CAS No.: 884986-97-4

Description

Methyl N-(3,4-dichlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate is a useful research compound. Its molecular formula is C16H15Cl2NO4S and its molecular weight is 388.26. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Compounds containing arylthio/sulfinyl/sulfonyl groups have been synthesized and investigated for their biological activities. For instance, derivatives with the arylsulfonyl moiety have shown favorable herbicidal and insecticidal activities (Wang et al., 2015). Such findings suggest that related compounds, including those with specific sulfonyl and dichlorophenyl groups, could have potential applications in developing new agrochemicals.

Materials Science and Molecular Structures

Sulfones and sulfonyl-containing compounds have been recognized for their significance in materials science. The crystal and molecular structure of such compounds have been determined, revealing their potential in forming specific molecular architectures (Adamovich et al., 2017). This research area could benefit from exploring compounds like "Methyl N-(3,4-dichlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate" for developing new materials with unique properties.

Chemical Synthesis and Drug Development

Research on sulfonyl hydroxy biphenyls, which involves the synthesis of compounds through electrosynthesis, has implications for drug development and chemical synthesis methodologies (Boy et al., 1991). The methodologies used in these studies could inform approaches to synthesizing and studying the applications of "this compound" in pharmaceuticals and organic chemistry.

Environmental Science

Sulfonation and sulfation reactions of chlorophenols have been studied, indicating the environmental fate and transformation of such compounds (Wit & Cerfontain, 2010). This research can help understand how related compounds, including "this compound," interact with the environment and transform under various conditions.